![molecular formula C15H15NO3 B5889652 methyl [3-(cyclopropylcarbonyl)-1H-indol-1-yl]acetate](/img/structure/B5889652.png)
methyl [3-(cyclopropylcarbonyl)-1H-indol-1-yl]acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl [3-(cyclopropylcarbonyl)-1H-indol-1-yl]acetate is a chemical compound that has been gaining attention in scientific research due to its potential applications in various fields.
Mechanism of Action
Methyl [3-(cyclopropylcarbonyl)-1H-indol-1-yl]acetate has been shown to act as a partial agonist at serotonin 5-HT1A receptors, which are involved in the regulation of mood, anxiety, and stress. It has also been shown to have affinity for other serotonin receptor subtypes, including 5-HT2A and 5-HT7 receptors. Its mechanism of action is still being studied, but it is thought to modulate the activity of these receptors, which in turn affects various physiological and biochemical processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including modulation of neurotransmitter release, induction of apoptosis in cancer cells, and reduction of inflammation. It has also been shown to have anxiolytic and antidepressant-like effects in animal models, which may be related to its partial agonist activity at 5-HT1A receptors.
Advantages and Limitations for Lab Experiments
Methyl [3-(cyclopropylcarbonyl)-1H-indol-1-yl]acetate has several advantages for lab experiments, including its easy synthesis, high purity, and stability. However, its limitations include its poor solubility in aqueous solutions, which can make it difficult to use in certain assays, and its potential toxicity, which requires careful handling and disposal.
Future Directions
There are several future directions for research on methyl [3-(cyclopropylcarbonyl)-1H-indol-1-yl]acetate, including:
1. Further investigation of its mechanism of action and its potential as a drug candidate for the treatment of various diseases.
2. Development of more efficient synthesis methods to improve yield and purity.
3. Investigation of its potential as a tool for studying the role of serotonin receptors in the brain.
4. Exploration of its potential as a therapeutic agent for the treatment of anxiety and depression.
5. Investigation of its potential as a tool for studying the role of inflammation in various diseases.
In conclusion, this compound is a chemical compound that has potential applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential as a therapeutic agent and as a tool for studying various biological processes.
Synthesis Methods
Methyl [3-(cyclopropylcarbonyl)-1H-indol-1-yl]acetate can be synthesized using a variety of methods, including condensation reactions, Grignard reactions, and Suzuki-Miyaura coupling reactions. One of the most commonly used methods involves the condensation of 3-(cyclopropylcarbonyl)-1H-indole with methyl acetate in the presence of a base such as potassium carbonate.
Scientific Research Applications
Methyl [3-(cyclopropylcarbonyl)-1H-indol-1-yl]acetate has been found to have potential applications in various fields of scientific research, including medicinal chemistry, cancer research, and neuroscience. In medicinal chemistry, it has been studied as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, it has been shown to have anti-tumor activity in vitro and in vivo, and its mechanism of action is being studied to develop more effective cancer treatments. In neuroscience, it has been studied for its potential use as a tool to investigate the role of serotonin receptors in the brain.
Properties
IUPAC Name |
methyl 2-[3-(cyclopropanecarbonyl)indol-1-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO3/c1-19-14(17)9-16-8-12(15(18)10-6-7-10)11-4-2-3-5-13(11)16/h2-5,8,10H,6-7,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGDIVNMPHRPLTR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CN1C=C(C2=CC=CC=C21)C(=O)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.